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Cat. No.: B8656578

Get Quote

3-(Aminomethyl)-4-iodophenol: Structural Profiling, Orthogonal Reactivity, and Applications in

Advanced Chemical Biology

Executive Summary
In the rapidly evolving fields of targeted protein degradation and radioligand therapy, the

rational design of bifunctional and trifunctional linkers is paramount. 3-(Aminomethyl)-4-
iodophenol (CAS: 943749-95-9)[1] has emerged as a highly versatile, rigidifying chemical

building block. Featuring three orthogonally reactive sites—a primary aliphatic amine, an aryl

iodide, and a phenolic hydroxyl group—this molecule allows researchers to construct complex

molecular architectures, such as Proteolysis Targeting Chimeras (PROTACs) and peptide-

based radiopharmaceuticals, with exquisite regiocontrol. This whitepaper details the

physicochemical properties, mechanistic reactivity, and validated experimental workflows for

utilizing this core scaffold.

Structural and Physicochemical Profiling
Understanding the baseline physicochemical properties of 3-(Aminomethyl)-4-iodophenol is
critical for predicting its behavior in organic solvents and physiological buffers. The presence of
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both a basic amine and an acidic phenol gives the molecule zwitterionic character at certain pH

ranges, directly influencing its solubility and purification profiles.

Property Value / Description

Chemical Name 3-(Aminomethyl)-4-iodophenol

CAS Number 943749-95-9[1]

Molecular Formula C₇H₈INO[1]

Molecular Weight 249.05 g/mol [1]

Functional Groups
Primary Amine (-CH₂NH₂), Aryl Iodide (-I),

Phenol (-OH)

pKa (Estimated) ~9.5 (Amine conjugate acid), ~10.0 (Phenol)

Physical State Solid (Light-sensitive)

Storage Conditions
2-8°C, inert atmosphere (Ar/N₂), protect from

light

Mechanistic Reactivity & Orthogonal
Functionalization
The true utility of 3-(Aminomethyl)-4-iodophenol lies in the distinct electronic and steric

properties of its three functional groups, which allow for sequential, orthogonal functionalization

without the need for excessive protecting group manipulations.

Aryl Iodide (C-I Bond): The carbon-iodine bond is highly polarizable and represents the

weakest carbon-halogen bond. This makes it the premier substrate for oxidative addition by

zero-valent palladium (Pd⁰) catalysts, facilitating rapid Suzuki-Miyaura, Sonogashira, and

Buchwald-Hartwig cross-coupling reactions[2].

Aminomethyl Group (-CH₂NH₂): As an unhindered primary aliphatic amine, this group is

highly nucleophilic. At slightly basic pH (7.5–8.5), it outcompetes the phenolic hydroxyl group

for electrophiles, allowing for highly selective amide bond formation using N-

hydroxysuccinimide (NHS) esters[3].
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Phenolic Hydroxyl (-OH): Acting as a hard oxygen nucleophile when deprotonated, the

phenol can be selectively alkylated (e.g., via Williamson ether synthesis) using alkyl halides

and a mild base, serving as an excellent anchor point for Polyethylene Glycol (PEG) chains.
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Fig 1: Orthogonal reactivity pathways of the three functional groups.

Applications in Drug Discovery & Radiochemistry
PROTAC Linkerology
PROTACs are heterobifunctional molecules that hijack the ubiquitin-proteasome system to

degrade target proteins[4]. The linker connecting the target warhead and the E3 ligase ligand is

not merely a passive spacer; its composition, rigidity, and length dictate the stability of the

ternary complex[4]. 3-(Aminomethyl)-4-iodophenol serves as a highly effective rigidifying

node. By incorporating an aromatic ring into the linker, researchers can reduce the entropic

penalty of ternary complex formation compared to highly flexible, purely aliphatic PEG

chains[4]. The amine and phenol can be functionalized with varying lengths of PEG, while the

iodide is cross-coupled directly to E3 ligase ligands (e.g., CRBN or VHL binders).

Radiopharmaceuticals and Imaging
Radioiodinated peptides and small molecules are cornerstones of diagnostic imaging

(SPECT/PET) and targeted radioligand therapy[5]. Direct electrophilic radioiodination of
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tyrosine residues often suffers from poor in vivo stability due to rapid deiodination by

dehalogenases[5]. Utilizing a pre-functionalized aryl iodide like 3-(Aminomethyl)-4-
iodophenol allows for late-stage copper- or palladium-catalyzed isotopic exchange (e.g., ¹²⁷I to

¹²³I, ¹²⁴I, or ¹³¹I). The aminomethyl group provides a highly reactive handle for rapid conjugation

to targeting peptides via activated esters, ensuring the radiotracer maintains high specific

activity and biological integrity[3][5].

Validated Experimental Workflows
To ensure trustworthiness and reproducibility, the following protocols are designed as self-

validating systems, incorporating mechanistic rationale and built-in purification logic.

Protocol A: Selective N-Acylation (Amide Bond
Formation)
Objective: Conjugate a target warhead to the aminomethyl group while leaving the phenol and

iodide intact. Causality: NHS esters specifically target primary amines at pH 7.2–8.5. By using

a non-nucleophilic base (DIPEA), we selectively deprotonate the amine without activating the

phenol, preventing undesired esterification[3].

Solubilization: Dissolve 3-(Aminomethyl)-4-iodophenol (1.0 eq) in anhydrous DMF (0.1 M).

Rationale: DMF effectively solubilizes both the zwitterionic starting material and the

hydrophobic NHS-ester.

Activation: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Rationale: DIPEA is a sterically

hindered base that deprotonates the aminomethyl group without acting as a competing

nucleophile.

Conjugation: Add the NHS-ester functionalized warhead (1.05 eq) dropwise. Stir at room

temperature for 2 hours.

Self-Validation & Workup: Monitor completion via LC-MS (look for the disappearance of the

249 m/z starting material mass). Quench the reaction with water and extract with Ethyl

Acetate (EtOAc). Wash the organic layer with 5% aqueous citric acid. Rationale: The acidic

wash protonates and removes any unreacted starting amine and DIPEA into the aqueous
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layer, leaving only the neutral amide product in the organic phase. Dry over Na₂SO₄ and

concentrate.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura
Coupling
Objective: Form a C-C bond at the aryl iodide position using an arylboronic acid. Causality: The

primary amine must be protected (e.g., as a Boc carbamate) prior to coupling. Free aliphatic

amines can coordinate to the Pd(0) center, poisoning the catalyst and stalling the catalytic

cycle[2].

Amine Protection: Treat the starting material with Boc₂O (1.1 eq) and Triethylamine (1.5 eq)

in Dichloromethane (DCM) for 2 hours to yield the N-Boc derivative.

Reaction Assembly: Combine the N-Boc-aryl iodide (1.0 eq), an arylboronic acid (1.2 eq),

and K₂CO₃ (2.5 eq) in a degassed mixture of 1,4-Dioxane/H₂O (4:1). Rationale: Water is

strictly required to dissolve the inorganic base, which forms the reactive boronate complex

necessary for the transmetalation step[2].

Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 eq). Rationale: The bidentate dppf ligand enforces a

cis-geometry on the palladium center, accelerating reductive elimination and suppressing

undesired protodehalogenation[2].

Execution: Heat at 80°C under an Argon atmosphere for 4-6 hours.

Self-Validation & Workup: Filter the crude mixture through a pad of Celite. Rationale: This

removes precipitated palladium black which can interfere with chromatography. Partition

between EtOAc and water. Purify the organic layer via silica gel chromatography.

1. Amine Protection
(Boc2O, Et3N)

2. Pd-Cross Coupling
(E3 Ligase Attachment)

3. Phenol Alkylation
(PEG Linker Addition)

4. Boc Deprotection
(TFA / DCM)

5. Warhead Conjugation
(Amide Bond Formation)
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Fig 2: Sequential workflow for PROTAC linker assembly using orthogonal protection.
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Handling, Stability, and Safety
Photodegradation: Aryl iodides are sensitive to ultraviolet light. UV exposure induces

homolytic cleavage of the C-I bond, generating highly reactive iodine radicals that cause the

material to discolor (turning yellow or brown). Always store in amber glass vials.

Oxidative Stability: The primary amine can slowly oxidize upon prolonged exposure to

atmospheric oxygen. Storage at 2-8°C under an inert atmosphere (Argon or Nitrogen) is

mandatory for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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